Cas no 1361763-44-1 (2-(2,3-Dichlorophenyl)-3-methoxy-6-nitropyridine)

• Product Name: 2-(2,3-Dichlorophenyl)-3-methoxy-6-nitropyridine
• CAS No: 1361763-44-1
• MF: C₁₂H₈Cl₂N₂O₃
• MW: 299.10952091217
• CID: 4928218
• Update Time: 2025-10-28

2-(2,3-Dichlorophenyl)-3-methoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dichlorophenyl)-3-methoxy-6-nitropyridine

• Inchi： 1S/C12H8Cl2N2O3/c1-19-9-5-6-10(16(17)18)15-12(9)7-3-2-4-8(13)11(7)14/h2-6H,1H3
• InChI Key： MTTSNFHBHHIKFC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=CC=C([N+](=O)[O-])N=1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 3.9
• Topological Polar Surface Area: 67.9

Additional information on 2-(2,3-Dichlorophenyl)-3-methoxy-6-nitropyridine

Introduction to 2-(2,3-Dichlorophenyl)-3-methoxy-6-nitropyridine (CAS No. 1361763-44-1)

2-(2,3-Dichlorophenyl)-3-methoxy-6-nitropyridine (CAS No. 1361763-44-1) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its dichlorophenyl and nitropyridine moieties, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular formula of 2-(2,3-Dichlorophenyl)-3-methoxy-6-nitropyridine is C₁₄H₉Cl₂N₂O₃, and its molecular weight is 318.14 g/mol. The compound's structure features a nitro group attached to a pyridine ring, which is further substituted with a dichlorophenyl group and a methoxy group. These functional groups contribute to the compound's unique chemical properties and biological activities.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-(2,3-Dichlorophenyl)-3-methoxy-6-nitropyridine. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(2,3-Dichlorophenyl)-3-methoxy-6-nitropyridine effectively inhibits the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as NF-κB and MAPK, which are known to play crucial roles in cancer progression.

Beyond its anti-cancer properties, 2-(2,3-Dichlorophenyl)-3-methoxy-6-nitropyridine has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Research has shown that 2-(2,3-Dichlorophenyl)-3-methoxy-6-nitropyridine can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby alleviating inflammation and associated symptoms.

The pharmacokinetic properties of 2-(2,3-Dichlorophenyl)-3-methoxy-6-nitropyridine have also been studied in detail. Preclinical studies in animal models have demonstrated that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties make it an attractive candidate for further development as a therapeutic agent. Additionally, the compound's stability under various conditions has been evaluated, ensuring its reliability in both laboratory settings and potential clinical applications.

In the context of drug discovery and development, 2-(2,3-Dichlorophenyl)-3-methoxy-6-nitropyridine has shown promise as a lead compound for the design of more potent and selective derivatives. Structure-activity relationship (SAR) studies have been conducted to optimize the compound's biological activity while minimizing potential side effects. These efforts have led to the identification of several analogs with enhanced therapeutic potential.

The safety profile of 2-(2,3-Dichlorophenyl)-3-methoxy-6-nitropyridine is another critical aspect that has been thoroughly investigated. Toxicity studies in animal models have indicated that the compound is well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), further preclinical and clinical studies are necessary to fully assess its safety and efficacy in humans.

In conclusion, 2-(2,3-Dichlorophenyl)-3-methoxy-6-nitropyridine (CAS No. 1361763-44-1) is a promising compound with diverse biological activities that make it an attractive candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine. As more data becomes available, it is likely that this compound will play an increasingly important role in the development of novel treatments for cancer and inflammatory diseases.